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Cat. No.: B12388295
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Introduction
Disodium terephthalate, the disodium salt of terephthalic acid, is a key intermediate in various

chemical processes, including the production of polyethylene terephthalate (PET) and other

polymers.[1][2] Its quantification in solution is critical for process monitoring, quality control, and

research and development in the pharmaceutical and materials science industries. This

application note provides detailed protocols for two robust and reliable analytical methods for

the quantification of disodium terephthalate in aqueous solutions: High-Performance Liquid

Chromatography with Ultraviolet detection (HPLC-UV) and Ultraviolet-Visible (UV-Vis)

Spectrophotometry.

The choice between these methods will depend on the specific requirements of the analysis,

such as the required sensitivity, selectivity, and the complexity of the sample matrix. HPLC-UV

offers high specificity and is suitable for complex matrices, while UV-Vis spectrophotometry is a

simpler, more rapid technique suitable for relatively pure samples.

Principles of Analysis
The quantification of disodium terephthalate in solution is predicated on its conversion to

terephthalic acid (TPA) in an acidic medium. Disodium terephthalate is highly soluble in water,
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while terephthalic acid has limited aqueous solubility.[1] By acidifying the sample, the disodium

terephthalate is protonated to form terephthalic acid, which can then be quantified.

HPLC-UV: This method separates terephthalic acid from other components in the sample

using a reversed-phase C18 column. The separation is based on the differential partitioning

of the analyte between the mobile phase and the stationary phase. An acidic mobile phase is

used to ensure that the terephthalic acid is in its protonated form, allowing for good retention

and peak shape.[3] The concentration is determined by measuring the absorbance of the

analyte at a specific wavelength using a UV detector and comparing it to a calibration curve

generated from standards of known concentration.[4][5]

UV-Vis Spectrophotometry: This technique relies on the principle that terephthalic acid

absorbs light in the ultraviolet region of the electromagnetic spectrum.[6] According to the

Beer-Lambert law, the absorbance of a solution is directly proportional to the concentration

of the absorbing species and the path length of the light through the solution.[7] By

measuring the absorbance of the sample at the wavelength of maximum absorbance (λmax)

and comparing it to a standard curve, the concentration of terephthalic acid, and

consequently disodium terephthalate, can be determined.[8]

Method 1: High-Performance Liquid
Chromatography (HPLC-UV)
This method is highly selective and sensitive for the quantification of disodium terephthalate.

Scientific Rationale
The choice of a reversed-phase C18 column is based on its ability to effectively retain and

separate aromatic carboxylic acids like terephthalic acid from polar and nonpolar impurities.

The use of an acidic mobile phase, typically containing phosphoric acid or trifluoroacetic acid,

suppresses the ionization of the carboxylic acid groups, leading to improved retention and

symmetrical peak shapes. UV detection at or near the absorbance maximum of terephthalic

acid (around 240 nm) provides excellent sensitivity.[9]

Experimental Workflow
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Sample & Standard Preparation

HPLC Analysis

Data Analysis

Disodium Terephthalate Sample Dissolve in Alkaline Water (e.g., 0.1M NaOH)

Disodium Terephthalate Standard Dissolve in Alkaline Water

Acidify with Phosphoric Acid to pH 2-3

Acidify with Phosphoric Acid to pH 2-3

Filter through 0.45 µm Syringe Filter

Filter through 0.45 µm Syringe Filter

Inject Sample/Standard

HPLC System with UV Detector Chromatographic Separation

C18 Column (e.g., 4.6 x 250 mm, 5 µm)

Isocratic Mobile Phase:
Acetonitrile:Water:Phosphoric Acid UV Detection at 240 nm Obtain Chromatogram

Generate Calibration Curve from Standards

Quantify Sample Peak Area

Calculate Disodium Terephthalate Concentration

Sample & Standard Preparation

Spectrophotometric Measurement

Data Analysis

Disodium Terephthalate Sample Dissolve in Dilute NaOH

Disodium Terephthalate Standard Dissolve in Dilute NaOH

Acidify with HCl or H2SO4

Acidify with HCl or H2SO4

Dilute to Working Concentration

Create Serial Dilutions for Standard Curve

Measure Absorbance of Sample at λmax (241 nm)

Measure Absorbance of Standards at λmax (241 nm) UV-Vis Spectrophotometer

Prepare Acidified Water Blank

Plot Absorbance vs. Concentration for Standards Determine Sample Concentration from Curve Calculate Original Disodium Terephthalate Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Terephthalic acid | 100-21-0 [chemicalbook.com]

2. Terephthalic acid - Wikipedia [en.wikipedia.org]

3. helixchrom.com [helixchrom.com]

4. sciencing.com [sciencing.com]

5. mastelf.com [mastelf.com]

6. What Is UV-Vis Spectrophotometry Used For in Biochemistry? [synapse.patsnap.com]

7. repligen.com [repligen.com]

8. researchgate.net [researchgate.net]

9. UV-Vis Spectrum of Terephthalic acid | SIELC Technologies [sielc.com]

To cite this document: BenchChem. [Application Note: Quantitative Analysis of Disodium
Terephthalate in Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388295/docs#application-note-quantitative-
analysis-of-disodium-terephthalate-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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